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Compound of Interest

Compound Name: MTH-DL-Methionine

Cat. No.: B3332188

An in-depth technical guide on the solubility characteristics of MTH-DL-Methionine in various
research solvents, designed for researchers, scientists, and drug development professionals.

This guide provides a detailed overview of the solubility of MTH-DL-Methionine (a common
laboratory designation for DL-Methionine) in a range of aqueous and organic solvents.
Understanding the solubility of this essential amino acid is critical for its application in drug
development, cell culture, and various biochemical and pharmaceutical research settings. This
document compiles quantitative solubility data, outlines detailed experimental protocols for
solubility determination, and visualizes key metabolic pathways involving methionine.

Quantitative Solubility Data of DL-Methionine

The solubility of DL-Methionine is influenced by several factors, including the solvent system,
temperature, and pH. The following tables summarize the available quantitative data to provide
a clear reference for laboratory work.

Table 1: Solubility of DL-Methionine in Aqueous and Organic Solvents
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Solvent Temperature (°C) Solubility

Water 20 2.9 g/100 mL[1]

Water 25 3.381 g/100 mL[2]

Water 50 6.070 g/100 mL[2]

Water 75 15.2 g/100 mL[2]

Ethanol Ambient Very slightly soluble[1][3]
Ether Ambient Practically insoluble[1]

1M HCI 20 0.5 M (clear, colorless solution)
DMSO Ambient Insoluble or slightly soluble
Dilute Acids Ambient Soluble[1][3]

Dilute Alkali Hydroxides Ambient Soluble[1][3]

Table 2: Solubility of L-Methionine in Binary Solvent Mixtures at 298.15 K (25 °C)*
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Mole Fraction of Organic

Solvent System (w/w %) Solubility ( g/100g solvent)
Solvent

Water 0.00 3.4
Methanol/Water (25%) 0.13 19
Methanol/Water (50%) 0.30 0.9
Methanol/Water (75%) 0.56 0.3
Methanol 1.00 <0.1
Ethanol/Water (25%) 0.10 15
Ethanol/Water (50%) 0.23 0.5
Ethanol/Water (75%) 0.46 0.1
Ethanol 1.00 <0.1
Acetone/Water (25%) 0.08 1.2
Acetone/Water (50%) 0.19 0.3
Acetone/Water (75%) 0.40 <0.1
Acetone 1.00 <0.1

*Data for L-Methionine is presented as a close approximation for DL-Methionine due to the lack
of specific data for the racemic mixture in these solvent systems. Generally, the solubility of L-
methionine decreases with an increasing mole fraction of the organic solvent.[4][5][6]

Experimental Protocols

Accurate determination of solubility is paramount for reproducible research. The following are
detailed methodologies for key experiments related to determining the solubility of MTH-DL-
Methionine.

Gravimetric Method for Solubility Determination

The gravimetric method is a straightforward and widely used technique for determining the
solubility of a compound in a specific solvent.
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Principle: This method involves preparing a saturated solution of the solute, taking a known
volume of the clear supernatant, evaporating the solvent, and then weighing the remaining
solid solute.

Apparatus and Materials:

e MTH-DL-Methionine powder

e Solvent of interest

e Analytical balance

o Thermostatically controlled shaker or water bath

e Volumetric flasks and pipettes

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

o Evaporating dish or pre-weighed vials

e Oven

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of MTH-DL-Methionine powder to a known volume of the solvent
in a sealed container (e.g., a screw-cap vial or flask). The presence of undissolved solid is
crucial to ensure saturation.

o Place the container in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period to allow it to reach equilibrium. This can range
from several hours to days, depending on the solvent and the compound's dissolution rate.
It is advisable to periodically measure the concentration of the solute in the solution until a
constant value is achieved.
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o Sample Collection and Filtration:
o Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a precise volume of the clear supernatant using a pre-heated or
temperature-equilibrated pipette to avoid precipitation.

o Immediately filter the collected solution using a syringe filter that is compatible with the
solvent to remove any remaining solid particles.

e Solvent Evaporation and Weighing:
o Transfer the filtered saturated solution to a pre-weighed, dry evaporating dish or vial.

o Carefully evaporate the solvent. For volatile solvents, this can be done at room
temperature in a fume hood or at a slightly elevated temperature. For less volatile solvents
like water, an oven set to a temperature below the decomposition point of MTH-DL-
Methionine (melting point is approximately 270-283 °C) can be used.

o Once the solvent is completely evaporated, place the dish or vial in an oven at a moderate
temperature (e.g., 60-80 °C) to ensure all residual solvent is removed, and dry to a
constant weight.

o Cool the container in a desiccator to room temperature before weighing it on an analytical
balance.

o Calculation of Solubility:

o The solubility can be calculated using the following formula: Solubility ( g/100 mL) =
(Weight of residue / Volume of filtrate) x 100

Isothermal Saturation Method

The isothermal saturation method is a common technique for determining the equilibrium
solubility of a compound at a constant temperature.

Principle: A suspension of the compound in the solvent is agitated at a constant temperature
until equilibrium is reached. The concentration of the dissolved compound in the liquid phase is
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then determined analytically.

Apparatus and Materials:

e MTH-DL-Methionine powder

e Solvent of interest

o Constant temperature bath with agitation capabilities (e.g., shaking water bath)

e Sealed vials or flasks

e Centrifuge

e Analytical instrument for concentration measurement (e.g., HPLC-UV, UV-Vis
spectrophotometer)

o Calibrated pipettes and volumetric flasks

Procedure:

Sample Preparation:

o Add an excess of MTH-DL-Methionine to a series of vials containing the solvent.

Equilibration:

o Place the vials in a shaking water bath maintained at the desired constant temperature.

o Allow the samples to equilibrate for an extended period (e.g., 24-72 hours) with continuous
agitation to ensure saturation is achieved.

Phase Separation:

o After equilibration, remove the vials and centrifuge them at a high speed to pellet the
undissolved solid.

Sample Analysis:
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o Carefully withdraw a known aliquot of the clear supernatant.

o Dilute the aliquot with a suitable solvent to a concentration within the linear range of the
analytical method.

o Determine the concentration of MTH-DL-Methionine in the diluted sample using a
validated analytical method, such as HPLC-UV.

e Solubility Calculation:

o Calculate the original concentration in the saturated solution by accounting for the dilution
factor.

HPLC-UV Method for Quantification of DL-Methionine

High-Performance Liquid Chromatography with Ultraviolet (UV) detection is a precise and
accurate method for quantifying the concentration of DL-Methionine in solution.

Instrumentation and Conditions:

e HPLC System: A standard HPLC system with a pump, autosampler, column oven, and UV
detector.

e Column: A C18 reversed-phase column is commonly used.

* Mobile Phase: A typical mobile phase could be a mixture of a buffer (e.g., phosphate buffer
at a controlled pH) and an organic modifier like acetonitrile or methanol. The exact
composition may need to be optimized.

o Flow Rate: Typically around 1.0 mL/min.

o Detection Wavelength: DL-Methionine can be detected at low UV wavelengths, typically
around 200-210 nm.

o Column Temperature: Maintained at a constant temperature, for example, 25 °C.

Procedure:
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e Preparation of Standard Solutions:

o Accurately weigh a known amount of MTH-DL-Methionine reference standard and
dissolve it in the mobile phase or a suitable solvent to prepare a stock solution of known
concentration.

o Prepare a series of calibration standards by serial dilution of the stock solution.
e Sample Preparation:

o Dilute the filtered supernatant from the solubility experiment with the mobile phase to a
concentration that falls within the range of the calibration standards.

o Chromatographic Analysis:
o Inject the standard solutions and the prepared sample solution into the HPLC system.
o Record the peak area or peak height for each injection.

 Calibration and Quantification:

o Construct a calibration curve by plotting the peak area/height of the standards against
their known concentrations.

o Determine the concentration of MTH-DL-Methionine in the sample by interpolating its
peak area/height on the calibration curve.

o Calculate the solubility by taking into account the dilution factor used in sample
preparation.

Visualizing Methionine's Role: Metabolic and
Signaling Pathways

To provide a broader context for the importance of MTH-DL-Methionine in research, the
following diagrams, generated using Graphviz, illustrate key biological pathways in which
methionine is a central player.
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Caption: Overview of major methionine metabolic pathways.

Caption: Methionine's role in cellular signaling pathways.

Caption: General workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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